![molecular formula C19H19F3N2O B5729382 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B5729382.png)
1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine
Overview
Description
“1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine” is a chemical compound with the molecular formula C12H15F3N2 . It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of “1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine” consists of a piperazine ring attached to a benzyl group that has a trifluoromethyl (-CF3) substituent . The molecular weight of the compound is 244.26 .Physical And Chemical Properties Analysis
The compound is a liquid with a refractive index of 1.491 . It has a boiling point of 88-89 °C at 0.02 mmHg and a density of 1.239 g/mL at 25 °C .Scientific Research Applications
Antibacterial Activity
1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine and its derivatives have demonstrated antibacterial properties. Researchers have found them effective against both Mycobacterium tuberculosis and nontuberculous mycobacteria . Additionally, they exhibit activity against Gram-positive cocci, including methicillin-resistant Staphylococcus aureus (MRSA), yeasts, and molds .
Anticonvulsant Potential
Certain N2-substituted derivatives of this compound have been investigated as potential anticonvulsants . Their effects on neuronal excitability and seizure control make them relevant in the field of neurology.
Cytostatic and Cytotoxic Properties
Studies have explored the cytostatic and cytotoxic effects of 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine derivatives . These properties could have implications for cancer treatment and cell growth regulation.
Metal-Chelating Abilities
The compound’s structure suggests potential metal-chelating properties . Metal chelators play a crucial role in various applications, including environmental remediation and medical treatments.
Anti-Inflammatory Effects
Researchers have investigated the anti-inflammatory potential of derivatives of this compound . Modulating inflammatory responses is essential for managing various diseases, making this area of study significant.
Other Applications
Beyond the mentioned fields, 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine may have additional applications. Further research could uncover its utility in drug design, chemical biology, or other specialized areas.
N-Alkyl-2-[4-(trifluoromethyl)benzoyl]hydrazine-1-carboxamides and Their Derivatives: Synthesis, Characterization, and Biological Evaluation. Molecules 2020, 25, 2268. DOI: 10.3390/molecules25102268
Safety and Hazards
properties
IUPAC Name |
phenyl-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O/c20-19(21,22)17-9-5-4-8-16(17)14-23-10-12-24(13-11-23)18(25)15-6-2-1-3-7-15/h1-9H,10-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGGLYOQXBSLEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2C(F)(F)F)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzoyl-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-chlorophenyl)amino]-1-(2-furyl)-1-propanone](/img/structure/B5729322.png)
![{4-(4-fluorophenyl)-2-[(4-methylphenyl)amino]-1,3-thiazol-5-yl}acetic acid](/img/structure/B5729330.png)
![3-{5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine](/img/structure/B5729338.png)
![N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide](/img/structure/B5729362.png)
![ethyl 4-[4-(propylsulfonyl)-1-piperazinyl]-1-piperidinecarboxylate](/img/structure/B5729367.png)
![4-methoxybenzaldehyde O-[2-oxo-2-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)ethyl]oxime](/img/structure/B5729387.png)
![4-methyl-N-[1-(1-pyrrolidinyl)ethylidene]benzenesulfonamide](/img/structure/B5729393.png)
![1-[3-fluoro-4-(1-piperazinyl)phenyl]-1-butanone](/img/structure/B5729403.png)